Cas no 87996-46-1 (Propanediamide, N-methyl-)

• Product Name: Propanediamide, N-methyl-
• CAS No: 87996-46-1
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• CID: 649030
• PubChem ID: 14510872
• Update Time: 2025-04-19

Propanediamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, N-methyl-
• N'-methylpropanediamide
• SCHEMBL410254
• N~1~-Methylpropanediamide
• DTXSID50561136
• monomethyl malonamide
• 87996-46-1
• AKOS006337506

• Inchi： 1S/C4H8N2O2/c1-6-4(8)2-3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
• InChI Key： ZTIZMENJNZDJFS-UHFFFAOYSA-N
• SMILES： O=C(CC(N)=O)NC

Computed Properties

• Exact Mass: 116.058577502g/mol
• Monoisotopic Mass: 116.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.2Ų